molecular formula C8H16N2O4 B8386029 t-Butyl[(dimethylamino)carbonyl]oxycarbamate

t-Butyl[(dimethylamino)carbonyl]oxycarbamate

Cat. No.: B8386029
M. Wt: 204.22 g/mol
InChI Key: UCDAOEJCELPARZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

T-Butyl[(dimethylamino)carbonyl]oxycarbamate is a useful research compound. Its molecular formula is C8H16N2O4 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H16N2O4

Molecular Weight

204.22 g/mol

IUPAC Name

[(2-methylpropan-2-yl)oxycarbonylamino] N,N-dimethylcarbamate

InChI

InChI=1S/C8H16N2O4/c1-8(2,3)13-6(11)9-14-7(12)10(4)5/h1-5H3,(H,9,11)

InChI Key

UCDAOEJCELPARZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NOC(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a suspension of sodium hydride (865 mg) in dimethylformamide (12 mL) and tetrahydrofuran (15 mL) was added t-butyl-N-hydroxycarbamate (2.5 g) on an ice bath. After stirring for 30 minutes, dimethylcarbamoyl chloride (2.32 g) was added and was stirred for 1 hour. Water was added to the reaction solution, and the solution was extracted with ethyl acetate. The solid that was obtained by drying the organic layer and removing the solvent by evaporation was washed with hexane, and a colorless solid (3.18 g) were obtained.
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865 mg
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reactant
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12 mL
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15 mL
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2.5 g
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reactant
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2.32 g
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reactant
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Synthesis routes and methods II

Procedure details

[(tert-Butoxy)carbonyl]amino N,N-dimethylcarbamate is prepared from tert-butyl N-hydroxycarbamate and dimethyl carbamoyl chloride according to Scheme 1. (2.4 g, 78%), 1H NMR (500 MHz, CHLOROFORM-d) δ ppm 7.82 (1H, br. s.), 3.02 (3H, s), 2.98 (3H, s), 1.49 (9H, s)
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